Cas no 116311-04-7 (Pentadecanedioic acid, monomethyl ester)

• Product Name: Pentadecanedioic acid, monomethyl ester
• CAS No: 116311-04-7
• MF: C₁₆H₂₉O₄
• MW: 285.399065732956
• CID: 1205625
• PubChem ID: 71339009
• Update Time: 2025-04-20

Pentadecanedioic acid, monomethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentadecanedioic acid, monomethyl ester
• 15-methoxy-15-oxopentadecanoate
• DTXSID50766508
• 116311-04-7

• Inchi： 1S/C16H30O4/c1-20-16(19)14-12-10-8-6-4-2-3-5-7-9-11-13-15(17)18/h2-14H2,1H3,(H,17,18)/p-1
• InChI Key： KWBXOAXXGSYUEH-UHFFFAOYSA-M
• SMILES： O(C)C(CCCCCCCCCCCCCC(=O)[O-])=O

Computed Properties

• Exact Mass: 285.20667
• Monoisotopic Mass: 285.20658440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids